Cas no 1296271-67-4 (Methyl 8-bromo-2-(ethylsulfonyl)-4-oxo-4H-chromene-6-carboxylate)

• Product Name: Methyl 8-bromo-2-(ethylsulfonyl)-4-oxo-4H-chromene-6-carboxylate
• CAS No: 1296271-67-4
• MF: C₁₃H₁₁BrO₆S
• MW: 375.191842317581
• CID: 2147571
• Update Time: 2023-08-04

Methyl 8-bromo-2-(ethylsulfonyl)-4-oxo-4H-chromene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-bromo-2-(ethylsulfonyl)-4-oxo-4H-chromene-6-carboxylate
• XPOSPWHQDYLFFQ-UHFFFAOYSA-N
• methyl 8-bromo-2-(ethyl sulfonyl)-4-oxo-4H-chromene-6-carboxylate
• Methyl 8-bromo-2-(ethylsulfonyl)-4-oxo-4H-chromene-6-carboxylate

• Inchi： 1S/C13H11BrO6S/c1-3-21(17,18)11-6-10(15)8-4-7(13(16)19-2)5-9(14)12(8)20-11/h4-6H,3H2,1-2H3
• InChI Key： XPOSPWHQDYLFFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2C(C=C(OC=21)S(CC)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 576
• Topological Polar Surface Area: 95.1